Cas no 61947-27-1 (1,2-Cyclohexanedithiol)
1,2-Cyclohexanedithiol structure
Product Name:1,2-Cyclohexanedithiol
CAS No:61947-27-1
MF:C6H12S2
MW:148.289479255676
CID:462659
PubChem ID:5242646
Update Time:2025-04-19
1,2-Cyclohexanedithiol Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedithiol
- 61947-27-1
- 1,2-Dimercaptocyclohexan
- Cyclohexane-1,2-dithiol
- SCHEMBL64268
- YKRCKUBKOIVILO-UHFFFAOYSA-N
- A902991
-
- Inchi: 1S/C6H12S2/c7-5-3-1-2-4-6(5)8/h5-8H,1-4H2
- InChI Key: YKRCKUBKOIVILO-UHFFFAOYSA-N
- SMILES: SC1CCCCC1S
Computed Properties
- Exact Mass: 148.03816
- Monoisotopic Mass: 148.03804273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 62.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 2Ų
Experimental Properties
- PSA: 0
1,2-Cyclohexanedithiol Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
61947-27-1 (1,2-Cyclohexanedithiol) Related Products
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